Cas no 6853-58-3 (1-(bromomethyl)-4-pentylbenzene)
6853-58-3 structure
Product Name:1-(bromomethyl)-4-pentylbenzene
CAS No:6853-58-3
MF:C12H17Br
MW:241.167382955551
CID:834652
PubChem ID:12780018
Update Time:2025-04-19
1-(bromomethyl)-4-pentylbenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-(bromomethyl)-4-pentylbenzene
- 1-(bromomethyl)-4-n-pentylbenzene
- SCHEMBL8081798
- 6853-58-3
- DTXSID001303691
-
- Inchi: 1S/C12H17Br/c1-2-3-4-5-11-6-8-12(10-13)9-7-11/h6-9H,2-5,10H2,1H3
- InChI Key: KQYYGIARMUPJIJ-UHFFFAOYSA-N
- SMILES: BrCC1C=CC(=CC=1)CCCCC
Computed Properties
- Exact Mass: 240.05136g/mol
- Monoisotopic Mass: 240.05136g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 0Ų
1-(bromomethyl)-4-pentylbenzene Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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